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Compound of Interest

Compound Name: 6-Chloro-1-hexanol-d6

Cat. No.: B12403481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of 6-
Chloro-1-hexanol-d6. The following procedures are designed to minimize risk and ensure a

safe laboratory environment.

Hazard Identification and GHS Classification
6-Chloro-1-hexanol-d6 is the deuterated form of 6-Chloro-1-hexanol. While specific safety

data for the deuterated compound is limited, the primary hazards are expected to be similar to

its non-deuterated counterpart. Based on available Safety Data Sheets (SDS) for 6-Chloro-1-

hexanol, the compound is classified as follows:

Acute Toxicity, Dermal: Category 4[1]

Skin Irritation: Category 2[1][2]

Serious Eye Irritation: Category 2[1][2]

Acute Toxicity, Inhalation: Category 4[1]

Specific target organ toxicity (single exposure), Respiratory system: Category 3[3]

Signal Word: Warning[2][4]
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Hazard Statements:

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-Chloro-1-hexanol-
d6 to prevent exposure.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US).

[1]

Face Shield

Recommended in addition to

goggles where splashing is a

risk.

Skin Protection Protective Gloves

Chemically resistant (e.g.,

nitrile rubber), inspected

before use.

Lab Coat
Fire/flame resistant and

impervious clothing.[1]

Closed-toe Shoes

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[4]

[5] A full-face respirator may be

necessary under these

conditions.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to this protocol is critical for the safe handling of 6-Chloro-1-hexanol-d6.

Preparation and Inspection:

Ensure a calibrated and certified chemical fume hood is used for all manipulations.

Verify the availability and functionality of an eyewash station and safety shower in the

immediate vicinity.[5]

Inspect all PPE for integrity before donning.
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Donning PPE:

Don a lab coat, followed by safety goggles and any additional face protection.

Don the appropriate chemically resistant gloves.

Chemical Handling:

Handle 6-Chloro-1-hexanol-d6 exclusively within the chemical fume hood to avoid

inhalation of vapors.[2][5]

Avoid direct contact with skin, eyes, and clothing.[5]

Keep the container tightly closed when not in use.[2][5]

Use compatible labware (e.g., glass, PTFE) to prevent degradation.

In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[2][5]

Skin: Immediately wash off with plenty of soap and water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[2][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2][5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[5]

Post-Handling:

Wash hands thoroughly with soap and water after handling.

Clean the work area and any potentially contaminated equipment.

Properly doff and dispose of or decontaminate PPE.
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Disposal Plan
Proper disposal of 6-Chloro-1-hexanol-d6 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Stream Disposal Procedure

Unused/Surplus 6-Chloro-1-hexanol-d6

* Dispose of as hazardous waste.[5] * Do not

dispose of down the drain. * Consult with your

institution's Environmental Health and Safety

(EHS) department for specific guidelines. *

Dispose of contents/container to an approved

waste disposal plant.[2][4]

Contaminated Labware (e.g., pipette tips, vials)

* Rinse with a suitable solvent (e.g., ethanol,

acetone) in a designated waste container. *

Dispose of the rinsed labware according to

institutional protocols for chemically

contaminated sharps or solid waste.

Contaminated PPE (e.g., gloves)
* Dispose of as chemically contaminated solid

waste in a designated, labeled container.

Spill Cleanup Materials

* Absorb spills with an inert material (e.g.,

vermiculite, sand).[5] * Collect the absorbed

material into a suitable container for hazardous

waste disposal.[5]

Experimental Workflow and Safety Diagram
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Handling and Disposal Workflow for 6-Chloro-1-hexanol-d6
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Caption: Workflow for safe handling and disposal of 6-Chloro-1-hexanol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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